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Compound of Interest

Compound Name: 9(10H)-Acridinone, 1-hydroxy-

CAS No.: 65582-54-9

Cat. No.: B162073

Get Quote

This guide provides an in-depth, procedural framework for the safe and compliant disposal of

9(10H)-Acridinone, 1-hydroxy-. As researchers and drug development professionals, our

commitment to safety and environmental stewardship extends to the entire lifecycle of the

chemicals we handle, including their final disposition. This document is structured to provide

not just a set of instructions, but a self-validating system of protocols grounded in established

safety science and regulatory compliance.

While specific safety data for the 1-hydroxy derivative is not widely available, the protocols for

the parent compound, 9(10H)-Acridinone (CAS 578-95-0), serve as a robust and authoritative

baseline. The toxicological properties of this chemical class have not been fully investigated,

necessitating a cautious and rigorous approach to its handling and disposal.[1]

Hazard Profile and Essential Precautions
9(10H)-Acridinone is classified as a hazardous substance. Understanding its primary risks is

the first step in ensuring safe handling and disposal. The compound is a solid, typically a

crystalline powder, that is insoluble in water.[2]
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Key Hazards:

Skin Irritation: Causes skin irritation upon contact.[3][4][5]

Serious Eye Irritation: Poses a significant risk of serious eye irritation.[3][4][5]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][4]

Harmful if Swallowed: Ingestion can be harmful and may cause irritation of the digestive

tract.[1][4]

Due to these hazards, adherence to proper personal protective equipment (PPE) protocols is

mandatory at all stages of handling and disposal.

Table 1: Hazard Summary and Required PPE
Hazard Classification

Required Personal Protective Equipment
(PPE)

Acute Oral Toxicity (Category 4)[4][6]
Standard laboratory attire (lab coat, closed-toe

shoes)

Skin Irritation (Category 2)[4][5][6]
Nitrile gloves (or other chemically resistant

gloves)

Serious Eye Irritation (Category 2)[4][5][6]
Safety glasses with side shields or chemical

splash goggles[1]

Specific Target Organ Toxicity (Single Exposure

- Respiratory Irritation)[4][6]

Use in a well-ventilated area or with local

exhaust ventilation (e.g., fume hood) to

minimize dust generation.[1][7] A NIOSH-

approved N95 respirator may be required for

larger quantities or if dust cannot be controlled.

[2]

The Core Directive: Compliant Chemical Waste
Management

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.orgchemboulder.com/SDS/Acridone;%20578-95-0.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11472248&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/A0133_EU_6N.pdf
https://www.orgchemboulder.com/SDS/Acridone;%20578-95-0.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11472248&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/A0133_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/88636.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11472248&countryCode=GB&language=en
https://pim-resources.coleparmer.com/sds/88636.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11472248&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11472248&countryCode=GB&language=en
https://www.fishersci.ca/store/msds?partNumber=AC400250100&productDescription=9-10h-acridone-99-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.co.uk/store/msds?partNumber=11472248&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/A0133_EU_6N.pdf
https://www.fishersci.ca/store/msds?partNumber=AC400250100&productDescription=9-10h-acridone-99-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.co.uk/store/msds?partNumber=11472248&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/A0133_EU_6N.pdf
https://www.fishersci.ca/store/msds?partNumber=AC400250100&productDescription=9-10h-acridone-99-thermo-scientific&language=en&countryCode=CA
https://pim-resources.coleparmer.com/sds/88636.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11472248&countryCode=GB&language=en
https://www.fishersci.ca/store/msds?partNumber=AC400250100&productDescription=9-10h-acridone-99-thermo-scientific&language=en&countryCode=CA
https://pim-resources.coleparmer.com/sds/88636.pdf
https://pim-resources.coleparmer.com/sds/36209.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5264685.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The disposal of laboratory chemicals in the United States is regulated by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8] It is

illegal and unsafe to dispose of 9(10H)-Acridinone, 1-hydroxy- down the drain or in the

regular trash.[8] All chemical waste must be managed through your institution's Environmental

Health and Safety (EHS) hazardous waste program.[8]

The fundamental principle is that hazardous waste must be collected, properly identified, and

disposed of by a licensed professional waste disposal service.[9]

Disposal Workflow Diagram
The following diagram outlines the decision-making and operational flow for the proper disposal

of 9(10H)-Acridinone, 1-hydroxy-.
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Workflow for Disposal of 9(10H)-Acridinone, 1-hydroxy-

Preparation & Collection

Accumulation & Storage

Final Disposition

Waste Generation
(e.g., unused chemical, contaminated labware)

Identify as Hazardous Waste
(Solid, Non-acute Organic)

Select Compatible Container
(HDPE or glass with screw cap)

Label Container with
Hazardous Waste Tag

Add Waste to Container
(Minimize dust, keep closed)

Store in Satellite Accumulation Area (SAA)
(At or near point of generation)

Container Full?

No

Request Pickup from EHS

Yes

EHS Transports to Licensed
Waste Disposal Facility

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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